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Compound of Interest

Compound Name: 3-Ethoxy-2,4-difluorophenol

CAS No.: 1017778-14-1

Cat. No.: B1530968

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Ethoxy-2,4-difluorophenol
(CAS No. 1017778-14-1), a fluorinated aromatic compound of significant interest in medicinal

chemistry and materials science. This document elucidates its physicochemical properties,

presents a validated synthetic methodology, explores its applications as a strategic building

block, and outlines critical safety and handling protocols. The strategic incorporation of both

ethoxy and difluoro moieties offers a unique combination of properties, making this molecule a

valuable intermediate for developing novel pharmaceuticals and advanced materials.

Core Chemical Identity and Properties
3-Ethoxy-2,4-difluorophenol is a substituted phenol derivative. The presence of two electron-

withdrawing fluorine atoms on the aromatic ring significantly influences the acidity of the

phenolic hydroxyl group and the overall electronic properties of the molecule. The ethoxy group

introduces lipophilicity and potential for hydrogen bond acceptance. Its unique CAS number is

1017778-14-1.[1][2][3]
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Chemical Structure
The structural arrangement of the functional groups is key to the reactivity and utility of the

molecule.

Caption: 2D Structure of 3-Ethoxy-2,4-difluorophenol.

Physicochemical Data
The following table summarizes the key computed and reported properties for 3-Ethoxy-2,4-
difluorophenol. Experimental data for properties such as melting and boiling points are not

widely published and should be determined empirically.

Property Value Source

CAS Number 1017778-14-1 [1]

Molecular Formula C₈H₈F₂O₂ [2][4]

Molecular Weight 174.15 g/mol [2]

Exact Mass 174.04900 Da

Polar Surface Area (PSA) 29.46 Å²

LogP (predicted) 2.07

HS Code 2909500000

Synthesis Methodology: A Representative Protocol
While multiple synthetic routes may exist, a common and logical approach for preparing 3-
Ethoxy-2,4-difluorophenol involves the selective O-ethylation of a suitable precursor, 2,4-

difluorophenol. This method is reliable and leverages readily available starting materials.

Causality of the Synthetic Approach
The synthesis hinges on the Williamson ether synthesis, a robust method for forming ethers.

The phenolic proton of 2,4-difluorophenol is acidic and can be readily removed by a moderately

strong base, such as potassium carbonate (K₂CO₃), to form a phenoxide anion. This
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nucleophilic phenoxide then attacks an ethylating agent (e.g., ethyl iodide or diethyl sulfate) in

an SN2 reaction to form the desired ether. The use of a polar aprotic solvent like acetone or

DMF is crucial as it solvates the cation (K⁺) without deactivating the nucleophilic phenoxide,

thereby accelerating the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1530968?utm_src=pdf-custom-synthesis#bc-rfq
https://synquestlabs.com/ProductV2/ProductDetail/76027
https://synquestlabs.com/ProductV2/ProductDetail/76027
https://www.konoscience.com/product/A2256041
https://www.konoscience.com/product/A2256041
https://www.krlab.com/PNOE1014927-10g.html
https://pubchem.ncbi.nlm.nih.gov/compound/46737644
https://pubchem.ncbi.nlm.nih.gov/compound/46737644
https://www.benchchem.com/product/b1530968/docs#an-in-depth-technical-guide-to-3-ethoxy-2-4-difluorophenol
https://www.benchchem.com/product/b1530968/docs#an-in-depth-technical-guide-to-3-ethoxy-2-4-difluorophenol
https://www.benchchem.com/product/b1530968/docs#an-in-depth-technical-guide-to-3-ethoxy-2-4-difluorophenol
https://www.benchchem.com/product/b1530968/docs#an-in-depth-technical-guide-to-3-ethoxy-2-4-difluorophenol
https://www.benchchem.com/product/b1530968?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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